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Compound of Interest

Compound Name: H-Cys(bzl)-oet hcl

CAS No.: 52844-67-4

Cat. No.: B555670

Get Quote

S-Benzyl-L-cysteine ethyl ester hydrochloride, commonly abbreviated as H-Cys(Bzl)-OEt HCl,
is a pivotal derivative of the amino acid L-cysteine.[1] In the landscape of medicinal chemistry

and peptide synthesis, the strategic protection of reactive functional groups is paramount for

achieving desired chemical transformations with high specificity and yield. This molecule

serves as a quintessential building block where the highly reactive thiol side chain and the C-

terminal carboxylic acid are masked, allowing for selective reactions at the N-terminus.[1][2]

This guide provides a comprehensive overview of H-Cys(Bzl)-OEt HCl, detailing its

fundamental properties, the rationale behind its chemical design, its applications in synthesis,

and conceptual protocols for its use. The insights herein are tailored for professionals engaged

in drug discovery, biochemical research, and pharmaceutical development.[2]

Section 1: Core Physicochemical and Structural
Properties
A thorough understanding of a reagent's physical and chemical properties is the foundation of

its effective application in research. H-Cys(Bzl)-OEt HCl is a stable, crystalline solid that is

readily handled in a laboratory setting.[2][3]
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Key Properties Summary
The essential properties of H-Cys(Bzl)-OEt HCl are summarized in the table below, compiled

from various chemical suppliers and databases.

Property Value Source(s)

Synonyms
H-L-Cys(Bzl)-OEt HCl, L-

Cys(Bzl)-OEt·HCl
[1][2]

CAS Number 52844-67-4 [1][2]

Molecular Formula C₁₂H₁₇NO₂S·HCl [1][2]

Molecular Weight 275.8 g/mol [1][2]

Appearance White powder [2][3]

Purity ≥98% to ≥99% [1][2]

Melting Point 156-162 °C [2][3]

Storage Conditions Store at 0 - 8 °C [2]
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Chemical Structure
The structure of H-Cys(Bzl)-OEt HCl features three key modifications to the parent L-cysteine

molecule:

S-Benzyl (Bzl) Group: The thiol (-SH) group of the cysteine side chain is protected with a

benzyl group, forming a stable thioether.

Ethyl Ester (OEt) Group: The carboxylic acid (-COOH) terminus is converted to an ethyl

ester.

Hydrochloride (HCl) Salt: The primary amine (-NH₂) at the alpha-carbon is protonated,

forming a hydrochloride salt, which enhances the compound's stability and crystallinity.
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Caption: Chemical structure of S-Benzyl-L-cysteine ethyl ester hydrochloride.

Section 2: The Scientist's Perspective: Rationale
and Applications
The Causality of Protecting Groups
In organic synthesis, particularly in the assembly of peptides and other complex molecules,

controlling reactivity is essential. The choice of protecting groups for H-Cys(Bzl)-OEt HCl is a

deliberate strategy rooted in chemical principles.

Why Benzyl (Bzl) for the Thiol? The cysteine thiol is a potent nucleophile and is easily

oxidized to form disulfide bridges. The benzyl group forms a robust thioether linkage that is

stable to many reaction conditions, including those used for peptide bond formation (e.g.,

carbodiimide chemistry). This ensures the thiol does not engage in unwanted side reactions.

The benzyl group can be removed later under specific, often harsh, reducing conditions

(e.g., sodium in liquid ammonia) or catalytic hydrogenolysis, which may not be suitable for all

substrates.

Why Ethyl Ester (OEt) for the Carboxyl? The carboxylic acid group is nucleophilic and acidic.

Esterification prevents it from reacting during the coupling of the N-terminus to another

amino acid. The ethyl ester is a simple, stable protecting group that can be cleaved via

saponification (hydrolysis with a base like NaOH), a process that must be carefully controlled

to avoid racemization and other side reactions.

Why the Hydrochloride Salt? The primary amine is the intended site of reaction for peptide

chain elongation. The hydrochloride salt "protects" the amine by protonating it, rendering it

non-nucleophilic. This also improves the compound's shelf-life and handling characteristics.

Before use in a coupling reaction, the free amine must be liberated by treatment with a non-

nucleophilic base (e.g., triethylamine, DIEA).

Primary Applications
The unique structure of H-Cys(Bzl)-OEt HCl makes it a versatile tool in several research

domains.
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Pharmaceutical and Bioactive Molecule Synthesis: It is a fundamental building block for

synthesizing complex molecules and drug candidates.[2] The protected cysteine moiety can

be incorporated into a larger structure, and the subsequent deprotection of the thiol allows

for conjugation, cyclization, or the introduction of a free thiol group crucial for biological

activity.

Peptide Chemistry: While less common in modern solid-phase peptide synthesis (SPPS)

which favors Fmoc or Boc-protected amino acids, it remains valuable in solution-phase

synthesis and for creating specific di- or tri-peptides. Its structure allows for controlled,

stepwise elongation of a peptide chain from the N-terminus.

Antioxidant and Mechanistic Studies: The compound serves as a stable precursor to

cysteine-containing molecules.[2] Researchers use it in studies to understand antioxidant

mechanisms, where the controlled release of the free thiol is required to investigate its role in

scavenging reactive oxygen species (ROS).[2][4]

Section 3: Experimental Methodologies and
Workflows
Standard Handling and Preparation Protocol
Trustworthiness in experimental results begins with the proper handling of reagents. This

protocol ensures the integrity of H-Cys(Bzl)-OEt HCl for synthetic applications.

Storage: Upon receipt, store the compound in a tightly sealed container at 0-8 °C.[2] For

long-term storage, desiccated conditions are recommended to prevent hydrolysis of the

ester.

Weighing: Allow the container to equilibrate to room temperature before opening to prevent

moisture condensation. Weigh the required amount in a fume hood, using appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Solubilization: The compound is typically soluble in organic solvents like dichloromethane

(DCM), dimethylformamide (DMF), and alcohols. Solubility should be tested on a small scale

for specific applications.
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In-situ Amine Deprotection (Free-Basing): To use the compound in a coupling reaction, the

amine hydrochloride must be neutralized.

Dissolve H-Cys(Bzl)-OEt HCl in an appropriate anhydrous solvent (e.g., DCM or DMF).

Add 1.1 to 1.2 equivalents of a non-nucleophilic base, such as N,N-Diisopropylethylamine

(DIEA) or triethylamine (TEA).

Stir the solution for 15-30 minutes at room temperature. The resulting solution contains the

free amine, which is ready for the subsequent coupling step.

Conceptual Workflow: Dipeptide Synthesis
This workflow illustrates how H-Cys(Bzl)-OEt HCl is used to synthesize a dipeptide, for

example, Boc-Ala-Cys(Bzl)-OEt. This process demonstrates the logical sequence of protection,

activation, coupling, and purification.

Start Materials:
1. H-Cys(Bzl)-OEt HCl

2. Boc-Ala-OH
3. Coupling Agent (e.g., EDC)

4. Base (e.g., DIEA)

Step 1: Free-Basing
Dissolve H-Cys(Bzl)-OEt HCl in DCM.

Add 1.1 eq. DIEA.
Stir for 20 mins.

Reagents

Step 3: Coupling Reaction
Add the activated Boc-Ala-OH solution to the free-based Cys solution.

Stir at RT for 4-12 hours.

Nucleophile Ready

Step 2: Carboxyl Activation
In a separate flask, dissolve Boc-Ala-OH.

Add coupling agent (EDC) and activator (HOBt).

Electrophile Ready

Step 4: Workup
Quench reaction.

Wash with dilute acid, base, and brine.
Dry organic layer over Na₂SO₄.

Reaction Complete
Step 5: Purification

Concentrate the crude product.
Purify via flash column chromatography.

Crude Product Final Product:
Boc-Ala-Cys(Bzl)-OEt

Purified Dipeptide

Click to download full resolution via product page

Caption: A conceptual workflow for the solution-phase synthesis of a dipeptide.

This self-validating workflow includes a purification step (chromatography) which is critical for

verifying the identity and purity of the final product, typically confirmed by techniques such as

NMR spectroscopy and mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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